4-Hydroxy-4-methyl-pent-2-ynoic acid ethyl ester

• CAS RN: 72601-11-7
• Molecular Formula: C8H12O3
• Molecular Weight: 156.18 g/mol
• IUPAC Name: ethyl 4-hydroxy-4-methylpent-2-ynoate
• InChI: InChI=1S/C8H12O3/c1-4-11-7(9)5-6-8(2,3)10/h10H,4H2,1-3H3
• InChI Key: PZMYUPRWUMOPNX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C#CC(C)(C)O

Description

4-Hydroxy-4-methyl-pent-2-ynoic acid ethyl ester is a useful research compound. Its molecular formula is C8H12O3 and its molecular weight is 156.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 4-methyl-4-trimethylsilanyloxy-pent-2-ynoic acid ethyl ester (5.4 g, 23.7 mmol) in ethyl ether (50 mL) was added tetrabutylammonium fluoride (TBAF) (7.42 g, 28.4 mmol). The reaction mixture was stirred at room temperature for 2 hours, quenched with H2O, and extracted with ethyl ether. The organic phase was washed with brine, dried (Na2SO4) and concentrated to afford 3.51 g of 4-hydroxy-4-methyl-pent-2-ynoic acid ethyl ester as yellow oil.

Synthesis routes and methods II

Procedure details

To a stirred solution of propynoic acid ethyl ester (20 mL, 197 mmol) in a mixture of 300 mL tetrahydrofuran:ether:pentane (4:1:1 by volume) cooled in a dry ice/isopropanol bath was added n-butyllithium (79 mL, 197 mmol, 2.5 M in hexanes) dropwise. After 15 minutes, anhydrous acetone (13.1 mL, 197 mmol) was slowly added. The reaction was kept below −78° C. for 8 h and quenched with an aqueous ammonium chloride solution, and the resulting mixture was stirred for 5 min. The reaction was warmed up to room temperature and extracted repeatedly with ethyl acetate. The combined organic layers were dried over magnesium sulfate, filtered and concentrated in vacuo, and the residue was purified via silica gel column chromatography (0-15% ethyl acetate in heptane) to give the title compound (10.75 g, 68.8 mmol) as a yellow oil.